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Abstract

Undecanamide (CAS 2244-06-6) is a primary fatty acid amide with a growing profile of interest
in both industrial and biomedical research sectors. This guide provides a comprehensive
technical overview of its chemical identity, physicochemical properties, synthesis, and analytical
characterization. Furthermore, it delves into the compound's emerging biological significance,
particularly in the context of the endocannabinoid system and its potential as a modulator of
fatty acid amide hydrolase (FAAH). Safety protocols and handling procedures essential for a
laboratory setting are also detailed. This document is intended to serve as a foundational
resource for professionals engaged in the study and application of Undecanamide.

Chemical Identity and Physicochemical Properties

Undecanamide is an organic compound characterized by an eleven-carbon aliphatic chain
attached to an amide functional group.[1] Its fundamental properties are summarized below.
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Identifiers and Structure

The unique chemical identity of Undecanamide is established through various nomenclature

and registry systems.

Identifier Value
CAS Number 2244-06-6
Molecular Formula C11H23NO[1][2]

Molecular Weight 185.31 g/mol [2]

IUPAC Name undecanamide[2]

SMILES CCCCCCCCCCC(=0O)N[2]

inChi INChl=1S/C11H23NO/c1-2-3-4-5-6-7-8-9-10-
11(12)13/h2-10H2,1H3,(H2,12,13)[2]

Synonyms NSC 83586, Undecanoic acid amide[1][2]
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01 [label="0", pos="10.5,0.5!"];
N1 [label="NH.", pos="10.5,-0.5!"];

Cl -- C2;
C2 -- C3;
C3 -- (4;
c4 -- C5;
C5 -- Cob;
c6 -- C7;
C7 -- C8;
c8 -- (C9;
C9 -- C1lo;
Clo -- C11;
C1l1 -- 01 [label=""];
C1l1 -- NI;
}

Figure 1: 2D Structure of Undecanamide.

Physicochemical Data

The physical and chemical properties of Undecanamide are crucial for its handling,
formulation, and application.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b1594487/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-undecanamide-cas-2244-06-6
https://www.benchchem.com/product/b1594487/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-undecanamide-cas-2244-06-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

Melting Point

54-56 °C

[3]

Boiling Point (Predicted)

320.2+10.0°C

[3]

Density (Predicted)

0.878 £ 0.06 g/cm3

[3]

Soluble in organic solvents;

Solubility o C
limited solubility in water.[1]
Colorless to pale yellow liquid
Appearance _
or solid.[1]
pKa (Predicted) 16.62 + 0.40 [3]

Synthesis and Manufacturing

The synthesis of Undecanamide can be approached through several established routes in

organic chemistry. A common laboratory-scale synthesis involves the conversion of undecanoic

acid to its corresponding amide.

Synthetic Pathway Overview

A prevalent method for the synthesis of primary amides from carboxylic acids involves the

activation of the carboxylic acid, followed by reaction with an amine source.
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Figure 2: General synthetic workflow for Undecanamide.

Exemplary Laboratory Protocol

This protocol is a generalized procedure and should be adapted and optimized based on
specific laboratory conditions and safety assessments.

e Activation of Undecanoic Acid:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
undecanoic acid in a suitable anhydrous solvent (e.g., dichloromethane or toluene).

o Slowly add an activating agent, such as thionyl chloride or oxalyl chloride, to the solution
at room temperature. The choice of activating agent influences the reaction conditions and
work-up procedure. The reaction mixture is typically stirred for several hours until the
conversion to undecanoyl chloride is complete, which can be monitored by techniques like
thin-layer chromatography (TLC) or infrared (IR) spectroscopy.

e Amination:

o The resulting undecanoyl chloride solution is then slowly added to a cooled, concentrated
solution of an amine source, such as ammonium hydroxide or ammonia gas dissolved in a
suitable solvent. This step is highly exothermic and requires careful temperature control.

o The reaction mixture is stirred for an additional period to ensure complete conversion to
Undecanamide.

o Work-up and Purification:
o The reaction mixture is quenched with water, and the organic layer is separated.

o The organic layer is washed sequentially with a dilute acid solution, a dilute base solution,
and brine to remove any unreacted starting materials and byproducts.

o The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate or magnesium
sulfate), filtered, and the solvent is removed under reduced pressure.
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o The crude Undecanamide can be further purified by recrystallization from a suitable
solvent system or by column chromatography.

A synthesis reference can be found in The Journal of Organic Chemistry, 54, p. 718, 1989
(DOI: 10.1021/jo00264a042).[3]

Biological Significance and Potential Applications

Undecanamide belongs to the class of primary fatty acid amides (PFAMs), which are
recognized as important signaling molecules in the mammalian nervous system.[4][5] These
molecules are involved in various physiological processes, including the regulation of sleep,
locomotion, and angiogenesis.[4][5]

Role in the Endocannabinoid System

The endocannabinoid system is a complex cell-signaling system that plays a crucial role in
regulating a wide range of physiological and cognitive processes. A key enzyme in this system
is Fatty Acid Amide Hydrolase (FAAH), which is responsible for the degradation of
endocannabinoids like anandamide and other related amidated signaling lipids.[6]

Inhibition of FAAH leads to an increase in the endogenous levels of these signaling lipids,
which can produce analgesic, anti-inflammatory, anxiolytic, and antidepressant effects.[7] This
makes FAAH a promising therapeutic target for various disorders.[7]

While the specific inhibitory activity of Undecanamide on FAAH is an area of ongoing
research, its structural similarity to known FAAH substrates suggests it may act as a
competitive inhibitor or a substrate for the enzyme. The potential for long-chain primary fatty
acid amides to modulate FAAH activity warrants further investigation for therapeutic
applications.

_ _Potential Inhibition
___________ >
Degradation
Anandamide Signalin
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Figure 3: Potential mechanism of Undecanamide as a FAAH inhibitor.

Industrial Applications

Beyond its potential biomedical applications, Undecanamide is utilized in various industrial
processes. Its amphipathic nature, with a long hydrophobic carbon chain and a hydrophilic
amide head, makes it an effective surfactant and emulsifier.[1] It is also used as a lubricant in
certain industrial applications.[1]

Analytical Characterization

The purity and identity of Undecanamide are typically confirmed using a combination of
chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds.[8][9] For Undecanamide, a suitable GC method would involve a non-polar or mid-
polar capillary column and a temperature gradient program to ensure adequate separation from
any impurities. The mass spectrum of Undecanamide will show a characteristic fragmentation
pattern, including the molecular ion peak and fragment ions resulting from the cleavage of the
alkyl chain and the amide group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are indispensable tools for the structural elucidation of organic
molecules.[10] The *H NMR spectrum of Undecanamide would show characteristic signals for
the methyl protons at the end of the alkyl chain, a complex multiplet for the methylene protons,
and signals for the amide protons. The 3C NMR spectrum would display distinct signals for
each of the eleven carbon atoms in the molecule, with the carbonyl carbon appearing at a
characteristic downfield chemical shift.

Safety and Handling

As with any chemical substance, proper safety precautions must be observed when handling
Undecanamide.
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Hazard Identification

Undecanamide is generally considered to have relatively low toxicity.[1] However, as with
many amides, it should be handled with care to avoid skin and eye irritation.[1] It is important to
consult the Safety Data Sheet (SDS) for specific hazard information and handling procedures.

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves.[11][12]

¢ Ventilation: Handle Undecanamide in a well-ventilated area, preferably in a chemical fume
hood, especially when working with powders or when heating the substance.[11]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.

e Spill Response: In case of a spill, contain the material and clean it up using an appropriate
absorbent material.[13] Dispose of the waste in accordance with local, state, and federal
regulations.[13]

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.[13]

[¢]

Skin: Wash off with soap and plenty of water.

[e]

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting.

Inhalation: Move to fresh air.

o

In all cases of exposure, seek medical attention if symptoms persist.

Conclusion

Undecanamide is a multifaceted compound with established industrial uses and significant
potential in the field of drug discovery, particularly as a modulator of the endocannabinoid
system. This guide has provided a detailed overview of its chemical properties, synthesis,
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analytical methods, biological context, and safety considerations. Further research into its
specific interactions with FAAH and other biological targets is warranted to fully elucidate its
therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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